BENGHE Foundational & Exploratory

Check Availability & Pricing

Chloroiodoacetic Acid: A Comprehensive
Technical Guide to Structural Isomers and
Stereochemistry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloroiodoacetic acid

Cat. No.: B141544

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chloroiodoacetic acid (C2H2CIIO2) is a halogenated acetic acid derivative with potential
applications in organic synthesis and as a subject of study in toxicology. This technical guide
provides an in-depth analysis of its structural isomers and stereochemistry. Due to the limited
availability of direct experimental data for chloroiodoacetic acid, this document leverages
data from related haloacetic acids and fundamental principles of organic chemistry to provide a
comprehensive overview. The guide covers the potential structural isomers, with a focus on the
most plausible and documented isomer, 2-chloro-2-iodoacetic acid. It further delves into the
stereochemical properties of this chiral molecule, including its enantiomers and considerations
for their resolution. Experimental protocols for the synthesis and characterization of related
compounds are provided as a basis for the development of methodologies for
chloroiodoacetic acid. All quantitative data is summarized in structured tables, and logical
relationships are visualized using Graphviz diagrams.

Structural Isomers of Chloroiodoacetic Acid

Based on the principles of constitutional isomerism, two structural isomers of chloroiodoacetic
acid are theoretically possible:
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e 1-Chloro-1-iodoacetic acid: This isomer is not documented in the chemical literature and is
presumed to be highly unstable due to the presence of two different halogen atoms on the

same carbon that also bears the carboxylic acid group.

e 2-Chloro-2-iodoacetic acid: This is the documented and most stable structural isomer of
chloroiodoacetic acid.[1] The presence of both a chlorine and an iodine atom on the a-

carbon makes it a unique bifunctional molecule.

This guide will focus exclusively on 2-chloro-2-iodoacetic acid due to the lack of information on

other potential isomers.

Physicochemical Properties

Direct experimental data for 2-chloro-2-iodoacetic acid is scarce. The following table
summarizes computed physicochemical properties available from public databases, alongside
experimental data for related haloacetic acids for comparative purposes.
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2-Chloro-2- . . . .
) . . Chloroacetic Acid lodoacetic Acid
Property iodoacetic acid . .
(Experimental) (Experimental)[2]
(Computed)[1]
Molecular Formula C2H2CIIO2 C2HsCIO2 C2Hsl02
Molecular Weight 220.39 g/mol 94.50 g/mol 185.95 g/mol [3]
Melting Point Not available 61-63 °C 81 °C[2]
Boiling Point Not available 189 °C 208 °C[2]
pKa Not available 2.86 3.12[2]
XLogP3-AA 1.2 0.4 0.9
Hydrogen Bond Donor
1 1 1
Count
Hydrogen Bond
yered 2 2 2
Acceptor Count
Rotatable Bond Count 1 1 1
Exact Mass 219.87880 Da 93.98216 Da 185.91778 Da
Monoisotopic Mass 219.87880 Da 93.98216 Da 185.91778 Da
Topological Polar
polod 37.3 A2 37.3 A2 37.3 A2
Surface Area
Heavy Atom Count 6 5 5
Complexity 64.6 26.1 28.8

Stereochemistry of 2-Chloro-2-iodoacetic Acid

The a-carbon of 2-chloro-2-iodoacetic acid is a stereocenter, as it is bonded to four different

groups: a chlorine atom, an iodine atom, a hydrogen atom, and a carboxylic acid group.

Consequently, 2-chloro-2-iodoacetic acid exists as a pair of enantiomers: (R)-2-chloro-2-

iodoacetic acid and (S)-2-chloro-2-iodoacetic acid.
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Chiral
Resolution (R)-2-Chloro-2-iodoacetic acid
| | - A
Racemic 2-Chloro-2-iodoacetic acid
Chiral 4
Resolution . .
(S)-2-Chloro-2-iodoacetic acid
( ) Halogen Exchange

+ lodide Source
(e.g., Nal)

( G
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Gacemic 2-Chloro-2-iodoacetic acicD

Mixture of Diastereomeric Salts
((R)-acid-(R)-amine and (S)-acid-(R)-amine)
(Fractional Crystallization)
Diastereomer 1 Diastereomer 2
(less soluble) (in solution)
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High Reactivity
(Good Leaving Groups: Cl, 1)

'

Alkylation of Biomolecules
(e.g., Proteins, DNA)

'

(Potential Cytotoxicity and Genotoxicity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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